1-(4-Ethynylphenyl)cyclopropan-1-amine

• Molecular Formula: C11H11N
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 1-(4-ethynylphenyl)cyclopropan-1-amine
• InChI: InChI=1S/C11H11N/c1-2-9-3-5-10(6-4-9)11(12)7-8-11/h1,3-6H,7-8,12H2
• InChI Key: ZQYATCGHNHOXSG-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)C2(CC2)N

Description

1-(4-Ethynylphenyl)cyclopropan-1-amine is a useful research compound. Its molecular formula is C11H11N and its molecular weight is 157.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (0.33 g) was added to a methanol (10 mL) solution of 1-{4-[(trimethylsilyl)ethynyl]phenyl}cyclopropylamine (0.37 g) as obtained in Example 21-(2), and the mixture was stirred for 1 hour at room temperature. After the potassium carbonate was filtered out and washed with chloroform, the solvent was distilled off under reduced pressure. The resulting residue was purified by OH type silica gel chromatography (gradient elution with hexane/AcOEt=70/30→30/70) to obtain 1-(4-ethynylphenyl)cyclopropylamine (Compound 404, yellow solid) (0.19 g, 76%).